Cas no 180532-09-6 (Propanoic acid, 3-(4-nitrophenoxy)-, ethyl ester)

• Product name: Propanoic acid, 3-(4-nitrophenoxy)-, ethyl ester
• CAS No: 180532-09-6
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 1377380

Propanoic acid, 3-(4-nitrophenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(4-nitrophenoxy)-, ethyl ester

• Inchi： 1S/C11H13NO5/c1-2-16-11(13)7-8-17-10-5-3-9(4-6-10)12(14)15/h3-6H,2,7-8H2,1H3
• InChI Key： NMPOHQBBHPDBRC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCOC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 239.07939
• Monoisotopic Mass: 239.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Melting Point: 48-49 °C
• Boiling Point: 189-191 °C(Press: 1 Torr)
• PSA: 78.67